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Compound of Interest

Compound Name: 2-Octyldecanoic acid

Cat. No.: B1670072 Get Quote

Essential Safety and Handling Guide for 2-
Octyldecanoic Acid
This guide provides critical safety and logistical information for the proper handling and

disposal of 2-Octyldecanoic acid, tailored for research and drug development professionals.

Following these procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment
2-Octyldecanoic acid is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2] Adherence to appropriate personal

protective equipment (PPE) protocols is mandatory to minimize exposure and ensure personal

safety.
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PPE Category Recommended Equipment Specifications

Eye and Face Protection Safety goggles or a face shield
Must be worn to protect

against splashes.[1][3]

Hand Protection Chemically resistant gloves

Nitrile or butyl rubber gloves

are recommended.[3] Inspect

gloves for leaks before use.

Body Protection
Laboratory coat or chemical-

resistant apron

A standard lab coat is

necessary to prevent skin

contact. For tasks with a higher

risk of splashes, a chemical-

resistant apron should be worn

over the lab coat.[1]

Respiratory Protection
Not generally required with

adequate ventilation

In situations where dust or

aerosols may be generated or

if ventilation is inadequate, a

NIOSH-approved respirator

should be used.[1][4]

Operational and Disposal Plans
Proper handling and disposal of 2-Octyldecanoic acid are critical for a safe laboratory

environment. The following step-by-step procedures must be followed.

Experimental Workflow for Handling 2-Octyldecanoic Acid

Preparation Handling Disposal

Don Appropriate PPE Ensure Adequate Ventilation Verify Eyewash Station Accessibility Carefully Transfer Chemical Avoid Inhalation and Contact Wash Hands After Handling Place in a Suitable, Labeled Container Consult Local Disposal Regulations Dispose via Approved Waste Plant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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